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Tigliane and ingenane diterpenoids
Tigliane and ingenane diterpenoids are a class of structurally related natural products found predominantly in plants, particularly within the families Asteraceae and Cupressaceae. These compounds exhibit diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Tigliane diterpenoids typically possess a 13-epoxy group at C-20, while ingenane derivatives are characterized by an epoxy ring at C-13/C-14 and a double bond at C-9/C-10. Notable examples include ginkgolides from Ginkgo biloba and ingenols from Commiphora molmol, which have been extensively studied for their potential therapeutic applications.
The structural variations within these diterpenoids contribute to their broad spectrum of biological activities. For instance, the 13-epoxy group in tiglianes is believed to be crucial for their anti-inflammatory effects, while the presence of an epoxide and a double bond in ingenanes can influence their cell membrane interactions and cytotoxicity. These compounds have garnered significant attention from researchers aiming to develop novel pharmaceuticals with improved efficacy and reduced side effects.
The chemical synthesis of tigliane and ingenane diterpenoids has also advanced, allowing for the production of analogues with tailored properties for various applications in medicine and natural product chemistry.
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